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Compound of Interest

Compound Name: PgAFP

Cat. No.: B1576970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Penicillium chrysogenum

Antifungal Protein (PgAFP), including its gene sequence, molecular characteristics, detailed

experimental protocols for its study, and its mechanism of action. This document is intended to

serve as a valuable resource for researchers and professionals involved in the fields of

mycology, molecular biology, and the development of novel antifungal therapeutics.

Introduction to PgAFP
PgAFP is a small, cysteine-rich, and basic antifungal protein produced by the fungus

Penicillium chrysogenum strain RP42C. It exhibits inhibitory activity against several toxigenic

molds, making it a person of interest for applications in food safety and agriculture. Belonging

to the class of small, cysteine-rich proteins (SCPs) produced by ascomycetes, PgAFP shares

structural and functional similarities with other antifungal proteins, such as Anafp from

Aspergillus niger.

Molecular Characterization of the pgafp Gene and
PgAFP Protein
The molecular attributes of the pgafp gene and its corresponding protein, PgAFP, have been

elucidated through a combination of genetic and proteomic analyses. These key characteristics

are summarized in the tables below.
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Table 1: Molecular Characteristics of the pgafp Gene
Feature Description Reference

Organism
Penicillium chrysogenum strain

RP42C
[1][2]

Gene Name pgafp [1][2]

Full Gene Sequence Length 404 base pairs [1][2]

Coding Region Length 279 base pairs [1][2]

Introns Two introns of 63 bp and 62 bp [1][2]

Precursor Protein Size 92 amino acids [1][2]

Mature Protein Size 58 amino acids [1][2]

Table 2: Physicochemical Properties of the PgAFP
Protein

Property Value Reference

Molecular Mass 6,494 Da [1][2]

Isoelectric Point (pI) 9.22 [1][2]

Post-translational Modifications
No evidence of N- or O-

glycosylations
[1][2]

Homology
79% identity to Anafp from

Aspergillus niger
[1][2]

Experimental Protocols
This section details the key experimental methodologies employed in the characterization of

the pgafp gene and the PgAFP protein.

Gene Cloning and Sequencing
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The full-length sequence of the pgafp gene was obtained through a combination of PCR with

degenerate primers and Rapid Amplification of cDNA Ends (RACE)-PCR.

Workflow for pgafp Gene Identification:

Protein Analysis

Gene Analysis

PgAFP Purification

Edman DegradationProvides N-terminal sequence

ESI-MS/MS Analysis

Provides internal sequences

PCR with Degenerate Primers

Design of degenerate primers

Design of degenerate primers

5' and 3' RACE-PCR
Generates 70 bp gene segment for GSP design

DNA Sequencing
Amplifies 5' and 3' ends

Full pgafp Gene Sequence (404 bp)
Assembly and confirmation

Cloning Expression Purification

PCR Amplification of pgafp cDNA Ligation into pET Expression Vector with His-tag Transformation into E. coli Cloning Strain Transformation into E. coli Expression Strain (e.g., BL21(DE3))Plasmid Extraction Culture Growth Induction with IPTG Cell Harvest by Centrifugation Cell Lysis (e.g., Sonication) Clarification by Centrifugation Immobilized Metal Affinity Chromatography (IMAC)
Binding of His-tagged PgAFP

Dialysis and Concentration
Elution with Imidazole

Purity Analysis (SDS-PAGE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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